4-{1-[2-(4-chlorophenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(4-ethoxyphenyl)pyrrolidin-2-one

• IUPAC Name: 4-[1-[2-(4-chlorophenoxy)ethyl]benzimidazol-2-yl]-1-(4-ethoxyphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C27H26ClN3O3/c1-2-33-22-13-9-21(10-14-22)31-18-19(17-26(31)32)27-29-24-5-3-4-6-25(24)30(27)15-16-34-23-11-7-20(28)8-12-23/h3-14,19H,2,15-18H2,1H3
• InChI Key: NAKBZFAIAYKIQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCOC5=CC=C(C=C5)Cl
• Molecular Formula: C27H26ClN3O3
• Molecular Weight: 476.0 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the benzimidazole ring and the pyrrolidinone ring in separate steps, followed by their connection via an ethyl linker. The chlorophenoxy group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzimidazole and pyrrolidinone rings are likely to be planar due to the presence of conjugated double bonds. The chlorophenoxy group could introduce some steric hindrance, potentially influencing the overall conformation of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The benzimidazole ring is aromatic and thus relatively stable, but it can participate in electrophilic substitution reactions. The pyrrolidinone ring contains a carbonyl group, which can undergo various reactions such as nucleophilic addition or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzimidazole ring could increase its stability and rigidity, while the chlorophenoxy group could enhance its lipophilicity.

Scientific Research Applications

Plant Growth Regulation

• This compound has been investigated for its effects on plant growth. . The application of 4-CPA positively influenced fruit set and yields, with a concentration-dependent effect (higher concentrations led to increased fruit set and yield). Specifically, a 75 ppm concentration of 4-CPA resulted in the highest increase in fruit set and overall tomato yield, leading to economic benefits in tomato production.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, benzimidazole derivatives are known to have diverse biological activities, including antifungal, antiviral, and anticancer effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling it, including the use of personal protective equipment.